Cas no 29958-18-7 (N-(6-chloropyridin-3-yl)acetamide)

• Product Name: N-(6-chloropyridin-3-yl)acetamide
• CAS No: 29958-18-7
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• CID: 273643
• PubChem ID: 298467
• Update Time: 2025-04-25

N-(6-chloropyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(6-chloro-3-pyridinyl)-
• N-(6-chloropyridin-3-yl)acetamide
• 2-Chlor-5-acetylaminopyridin
• 5-Acetamido-2-chlor-pyridin
• BS-27872
• NSC170622
• NSC-170622
• SB53674
• 29958-18-7
• SCHEMBL5629234
• AKOS017355313
• CS-0083326
• 5-Acetamido-2-chloropyridine
• F2199-0278
• DTXSID60305386

• Inchi： 1S/C7H7ClN2O/c1-5(11)10-6-2-3-7(8)9-4-6/h2-4H,1H3,(H,10,11)
• InChI Key： XLJCAGLIVIQUIW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)NC(C)=O

Computed Properties

• Exact Mass: 170.02500
• Monoisotopic Mass: 170.024691
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 1

Experimental Properties

• Density: 1.336
• Boiling Point: 358.4°C at 760 mmHg
• Flash Point: 170.6°C
• Refractive Index: 1.597
• PSA: 41.99000
• LogP: 1.76640

Additional information on N-(6-chloropyridin-3-yl)acetamide

Research Briefing on Acetamide,N-(6-chloro-3-pyridinyl)- (CAS: 29958-18-7): Recent Advances and Applications

Acetamide,N-(6-chloro-3-pyridinyl)- (CAS: 29958-18-7) is a chemical compound of significant interest in the field of agrochemicals and pharmaceuticals. Recent studies have highlighted its role as a key intermediate in the synthesis of neonicotinoid insecticides, such as imidacloprid, which are widely used in crop protection. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential implications for human health and the environment.

Recent literature has explored novel synthetic pathways for Acetamide,N-(6-chloro-3-pyridinyl)-, emphasizing greener and more efficient methodologies. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated a catalytic process that reduces the use of hazardous reagents while maintaining high yield and purity. This advancement aligns with the growing demand for sustainable chemical production in the agrochemical industry.

In addition to its agrochemical applications, Acetamide,N-(6-chloro-3-pyridinyl)- has been investigated for its potential pharmacological properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its derivative's activity as a modulator of nicotinic acetylcholine receptors (nAChRs), suggesting possible applications in neuropharmacology. However, further research is needed to elucidate its mechanisms and therapeutic potential.

Environmental and toxicological studies have also been a focus of recent research. Concerns about the persistence and ecotoxicity of neonicotinoid derivatives have prompted investigations into the degradation pathways of Acetamide,N-(6-chloro-3-pyridinyl)-. A 2023 paper in Environmental Science & Technology identified microbial consortia capable of degrading this compound, offering promising bioremediation strategies for contaminated soils and water systems.

In conclusion, Acetamide,N-(6-chloro-3-pyridinyl)- remains a compound of high relevance in both agrochemical and biomedical research. The latest studies underscore the importance of developing sustainable synthesis methods, exploring new applications, and addressing environmental concerns. Future research should focus on optimizing its derivatives for safer and more effective use in various industries.